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Compound of Interest

Compound Name: 2-Phenylpropanenitrile

Cat. No.: B133222

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of a-
methylbenzyl cyanide (also known as a-methylphenylacetonitrile). The information herein is
intended to support research, development, and quality control activities by providing essential
physicochemical data, standardized experimental protocols for its verification, and a
visualization of a typical synthetic workflow.

Core Physical and Chemical Properties

a-Methylbenzyl cyanide is an organic compound with the chemical formula CeHsCH(CH3)CN.
[1][2] It is a key intermediate in various organic syntheses. Understanding its physical
properties is crucial for its handling, application, and the development of processes in which it
IS a constituent.

Data Summary

The quantitative physical properties of a-methylbenzyl cyanide are summarized in the table
below for quick reference and comparison.
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Property Value Units Conditions
Molecular Formula CoHoN

Molecular Weight 131.17 g/mol

CAS Number 1823-91-2

Density 0.985 g/mL at 25 °C
Boiling Point 231 °C at 760 mmHg
Melting Point Not Applicable

Refractive Index 1.5106 - at 20 °C
Flash Point 94 °C Closed Cup

Slightly soluble in
Solubilit water; Soluble in
olubili
Y benzene, ethyl ether,

ethanol.

[Sources:[1][3]]

Experimental Protocols

The following sections detail generalized, standard laboratory methodologies for the
determination of the key physical properties of liquid organic compounds like a-methylbenzyl
cyanide.

Determination of Boiling Point (Capillary Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the external
pressure.[4][5][6]

Apparatus:
e Thiele tube or oil bath

e Thermometer (calibrated)
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Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Stand and clamps

Procedure:

A small amount (a few milliliters) of a-methylbenzyl cyanide is placed into the small test tube.

[6]7]

o A capillary tube, sealed at one end, is placed into the liquid with the open end submerged.[4]

[8]

e The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level
with the sample.

e The entire assembly is immersed in a Thiele tube or an oil bath.[4]
e The bath is heated gently and steadily.[8]

o As the temperature rises, air trapped in the capillary tube will slowly exit. Upon reaching the
boiling point, a rapid and continuous stream of bubbles will emerge from the capillary tube.[4]

[61[8]
e The heat source is removed, and the liquid is allowed to cool slowly.

e The temperature at which the bubbling stops and the liquid begins to enter the capillary tube
is recorded as the boiling point.[4]

Determination of Density (Pycnometer or Volumetric
Method)

Density is the mass of a substance per unit volume.[9]

Apparatus:
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e Pycnometer or a graduated cylinder (e.g., 10 mL or 25 mL)
« Analytical balance (accurate to £0.001 g)

o Temperature-controlled water bath

Procedure:

e The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using an
analytical balance.[10]

e The container is filled with a known volume of a-methylbenzyl cyanide (e.g., 25 mL). Care
should be taken to read the volume from the bottom of the meniscus if using a graduated
cylinder.[10]

e The container with the liquid is weighed again to determine the total mass.[10]

e The mass of the liquid is calculated by subtracting the mass of the empty container from the
total mass.[10]

e The density is calculated using the formula: Density = Mass / Volume.[9]

« For higher accuracy, the procedure should be performed at a constant temperature (e.g., 25
°C) using a water bath, and the average of multiple measurements should be taken.

Determination of Refractive Index (Abbe Refractometer)

The refractive index measures how light propagates through a substance and is a
characteristic property.[11]

Apparatus:

Abbe Refractometer

Constant temperature water circulator

Dropper or pipette

Lint-free tissue
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e Solvents for cleaning (e.g., acetone, ethanol)

Procedure:

The refractometer is turned on and the prism temperature is set to 20 °C using the water
circulator.

e The prism surfaces are cleaned with a suitable solvent (e.g., acetone) and a soft, lint-free
tissue.[12]

» Using a dropper, a few drops of a-methylbenzyl cyanide are placed on the surface of the
lower prism.[11][12]

e The prisms are closed and locked securely.
e The light source is positioned to illuminate the prisms.

» While looking through the eyepiece, the handwheel is adjusted until the field of view shows a
distinct light and dark region.[12]

e The compensator knob is turned to eliminate any color fringe at the boundary, resulting in a
sharp, black-and-white dividing line.

e The main adjustment knob is used to center the sharp boundary line precisely on the
crosshairs of the eyepiece.[12]

e The refractive index value is read directly from the instrument's scale.

Determination of Flash Point (Closed Cup Method)

The flash point is the lowest temperature at which a liquid's vapors will ignite when an ignition
source is present.[13][14] The closed cup method is preferred for its higher precision as it
contains the vapors.[13][15]

Apparatus:

e Closed cup flash point tester (e.g., Pensky-Martens or Abel apparatus)[16]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://www.utsc.utoronto.ca/webapps/chemistryonline/production/refractive.php
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://www.scimed.co.uk/education/flash-point-testing-explained-what-is-flash-point/
https://aroscientific.com/blog/post/guide-to-flash-point-analysis
https://www.scimed.co.uk/education/flash-point-testing-explained-what-is-flash-point/
https://www.stanhope-seta.co.uk/wp-content/uploads/Flash-Point-Explained-NEW-2019.pdf
https://www.cetjournal.it/index.php/cet/article/view/CET1331158
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Calibrated thermometer

e Heat source

Procedure:

A specified volume of the a-methylbenzyl cyanide sample is placed into the test cup of the
apparatus.[15][17]

e The lid is sealed, and the sample is heated at a slow, constant rate.

e An ignition source (a small flame or spark) is periodically introduced into the vapor space of
the cup.

» The temperature at which a distinct flash is observed inside the cup is recorded as the flash
point.[15][17]

e ltis crucial to use a new sample for each test to ensure accuracy.[17]

Synthesis and Purification Workflow

While no specific biological signaling pathways involving a-methylbenzyl cyanide were
identified, a critical workflow for professionals in this field is its synthesis and subsequent
purification. The following diagram illustrates a generalized workflow for the preparation of a
benzyl cyanide derivative, which is applicable to a-methylbenzyl cyanide.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.stanhope-seta.co.uk/wp-content/uploads/Flash-Point-Explained-NEW-2019.pdf
https://www.oil-tester.com/determination-of-flash-point-rapid-equilibrium-closed-cup-method/
https://www.stanhope-seta.co.uk/wp-content/uploads/Flash-Point-Explained-NEW-2019.pdf
https://www.oil-tester.com/determination-of-flash-point-rapid-equilibrium-closed-cup-method/
https://www.oil-tester.com/determination-of-flash-point-rapid-equilibrium-closed-cup-method/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Workflow for Synthesis and Purification of a-Methylbenzyl Cyanide

Reactants & Reagents

a-Methylbenzyl Halide Cyanide Salt Solvent
(e.g., Chloride or Bromide) (e.g., NaCN or KCN) (e.g., Ethanol/Water)
) J ) J
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'
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Product Characterization

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis and purification of a-methylbenzyl cyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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